Cas no 1334376-30-5 (3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide)

• Product Name: 3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide
• CAS No: 1334376-30-5
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 6049193
• PubChem ID: 56724320
• Update Time: 2025-06-08

3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide
• N-(2,4-dimethoxyphenyl)-3-(phenylmethoxymethyl)piperidine-1-carboxamide
• F6033-0776
• SR-01000926625-1
• VU0529899-1
• 3-((benzyloxy)methyl)-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide
• AKOS024529595
• SR-01000926625
• 3-[(benzyloxy)methyl]-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide
• 1334376-30-5

• Inchi： 1S/C22H28N2O4/c1-26-19-10-11-20(21(13-19)27-2)23-22(25)24-12-6-9-18(14-24)16-28-15-17-7-4-3-5-8-17/h3-5,7-8,10-11,13,18H,6,9,12,14-16H2,1-2H3,(H,23,25)
• InChI Key： FSXCATPIXSSZFW-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(OC)C=C2OC)=O)CCCC(COCC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 384.20490738g/mol
• Monoisotopic Mass: 384.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide

Exploring the Potential of 3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide (CAS No. 1334376-30-5) in Modern Research

The compound 3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide, with the CAS number 1334376-30-5, has garnered significant attention in the field of medicinal chemistry and drug discovery. This piperidine derivative is a promising candidate for various research applications due to its unique structural features and potential biological activities. Researchers are particularly interested in its carboxamide and benzyloxy functional groups, which are known to play critical roles in molecular interactions and binding affinity.

In recent years, the demand for novel small-molecule compounds like 1334376-30-5 has surged, driven by advancements in high-throughput screening and computational drug design. The compound’s structural complexity makes it a valuable subject for studies on structure-activity relationships (SAR), a hot topic in pharmaceutical research. Scientists are also exploring its potential as a scaffold for drug development, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

One of the most frequently searched questions in the scientific community is: "What are the synthetic routes for 3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide?" The synthesis of this compound typically involves multi-step organic reactions, including amidation, etherification, and protection-deprotection strategies. Researchers often optimize these processes to improve yield and purity, which are critical for downstream applications.

The pharmacological potential of CAS 1334376-30-5 is another area of intense investigation. Preliminary studies suggest that its piperidine core and dimethoxyphenyl moiety may contribute to its interaction with biological targets. This aligns with the growing interest in heterocyclic compounds as therapeutics for neurological and metabolic disorders. For instance, similar structures have shown activity in modulating neurotransmitter receptors, a trending topic in neuroscience research.

From an SEO perspective, keywords like "piperidine carboxamide derivatives", "benzyloxy-methyl compounds", and "drug discovery scaffolds" are highly relevant to this compound. These terms reflect the current focus of academic and industrial research, making them essential for optimizing visibility in scientific databases and search engines. Additionally, the compound’s CAS number 1334376-30-5 is a critical identifier for researchers seeking precise information.

Another trending question is: "How does 3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide compare to other piperidine derivatives?" Comparative studies highlight its distinct electronic properties and steric effects, which influence its binding kinetics and selectivity. This makes it a valuable tool for medicinal chemistry optimization, a key focus area in modern drug development.

In conclusion, 3-(benzyloxy)methyl-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide (CAS 1334376-30-5) represents a fascinating subject for ongoing research. Its structural versatility and potential applications in drug discovery and biological studies underscore its importance in the scientific community. As interest in small-molecule therapeutics continues to grow, this compound is poised to remain a key player in the field.